Cas no 109239-41-0 (3-ethyl-2-propylthiophene)
3-ethyl-2-propylthiophene structure
Product Name:3-ethyl-2-propylthiophene
CAS No:109239-41-0
MF:C9H14S
MW:154.272461414337
CID:1188473
PubChem ID:6429963
Update Time:2025-04-20
3-ethyl-2-propylthiophene Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-2-propylthiophene
- Thiophene, 3-ethyl-2-propyl
- SCHEMBL14015619
- NBJXVGCOWNCVSN-UHFFFAOYSA-N
- DTXSID90423946
- 109239-41-0
-
- Inchi： 1S/C9H14S/c1-3-5-9-8(4-2)6-7-10-9/h6-7H,3-5H2,1-2H3
- InChI Key： NBJXVGCOWNCVSN-UHFFFAOYSA-N
- SMILES： S1C=CC(CC)=C1CCC
Computed Properties
- Exact Mass: 154.08172
- Monoisotopic Mass: 154.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 90.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
3-ethyl-2-propylthiophene Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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